Cas no 15093-49-9 (Thiourea,N,N-dicyclohexyl-N'-phenyl-)

• Product Name: Thiourea,N,N-dicyclohexyl-N'-phenyl-
• CAS No: 15093-49-9
• MF: C₁₉H₂₈N₂S
• MW: 316.504023551941
• CID: 179592
• PubChem ID: 5014561
• Update Time: 2025-04-19

Thiourea,N,N-dicyclohexyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N-dicyclohexyl-N'-phenyl-
• N,N-Dicyclohexyl-N'-phenylthiourea
• 1,1-Dicyclohexyl-3-phenyl-thioharnstoff
• AC1NMR0V
• N,N-Dicyclohexyl-N'-phenyl-thioharnstoff
• N,N-dicyclohexyl-N'-phenyl-thiourea
• NSC131969
• PhNHC(S)NCy2
• Thiourea,N-dicyclohexyl-N'-phenyl-
• Urea, 1,1-dicyclohexyl-3-phenyl-2-thio-
• Urea,1-dicyclohexyl-3-phenyl-2-thio-
• 1,1-dicyclohexyl-3-phenylthiourea
• Thiourea, N,N-dicyclohexyl-N'-phenyl-
• IPHITDLLTSWTIN-UHFFFAOYSA-N
• N,N-Dicyclohexyl-N'-phenylthiourea #
• 15093-49-9
• N,N-Dicyclohexyl-N/'-phenylthiourea
• DTXSID10407526
• NSC-131969

• Inchi： 1S/C19H28N2S/c22-19(20-16-10-4-1-5-11-16)21(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1,4-5,10-11,17-18H,2-3,6-9,12-15H2,(H,20,22)
• InChI Key： IPHITDLLTSWTIN-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 316.19754
• Monoisotopic Mass: 316.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4A^2
• XLogP3: 5.3

Experimental Properties

• Density: 1.1
• Boiling Point: 433.9°C at 760 mmHg
• Flash Point: 216.2°C
• Refractive Index: 1.597
• PSA: 15.27